Cas no 1806572-27-9 (3-Methyl-2,4,5-trifluoroanisole)

• Product Name: 3-Methyl-2,4,5-trifluoroanisole
• CAS No: 1806572-27-9
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 5005228
• Update Time: 2025-10-28

3-Methyl-2,4,5-trifluoroanisole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2,4,5-trifluoroanisole

• Inchi： 1S/C8H7F3O/c1-4-7(10)5(9)3-6(12-2)8(4)11/h3H,1-2H3
• InChI Key： PIKAEQXNGKZDMM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C)F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Additional information on 3-Methyl-2,4,5-trifluoroanisole

3-Methyl-2,4,5-trifluoroanisole (CAS No. 1806572-27-9): A Versatile Fluorinated Aromatic Compound

3-Methyl-2,4,5-trifluoroanisole (CAS No. 1806572-27-9) is a fluorinated aromatic ether compound that has gained significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This trifluoromethyl anisole derivative serves as a valuable building block in organic synthesis, particularly in the development of bioactive molecules. The presence of three fluorine atoms and a methoxy group on the benzene ring creates interesting electronic effects that make this compound particularly useful in drug discovery applications.

The growing demand for fluorinated organic compounds in medicinal chemistry has positioned 3-methyl-2,4,5-trifluoroanisole as an important intermediate. Researchers are particularly interested in how the fluoroanisole structure influences molecular interactions in biological systems. Recent studies have shown that fluorination can significantly improve a compound's metabolic stability, membrane permeability, and binding affinity - properties that are crucial for pharmaceutical development.

From a synthetic chemistry perspective, 3-methyl-2,4,5-trifluoroanisole offers several advantages. The electron-withdrawing nature of the fluorine atoms activates certain positions on the aromatic ring for nucleophilic substitution reactions, while the methoxy group can serve as a directing group for metal-catalyzed cross-coupling reactions. These characteristics make it a versatile precursor for creating more complex fluorinated aromatic compounds used in various high-value applications.

The compound's physical properties are noteworthy for industrial applications. With a molecular weight of 178.13 g/mol, 3-methyl-2,4,5-trifluoroanisole typically appears as a colorless to pale yellow liquid at room temperature. Its boiling point and solubility characteristics make it suitable for various reaction conditions commonly employed in organic synthesis. The fluorine atoms contribute to increased stability against oxidative degradation, an important factor for storage and handling.

In the pharmaceutical industry, researchers are exploring trifluoroanisole derivatives like 3-methyl-2,4,5-trifluoroanisole as potential scaffolds for kinase inhibitors and other targeted therapies. The compound's ability to modulate electronic properties while maintaining metabolic stability aligns with current trends in rational drug design. Particularly in CNS drug development, where blood-brain barrier penetration is crucial, fluorinated compounds often demonstrate superior performance.

Environmental considerations surrounding fluorinated organic compounds have led to increased research into their biodegradation pathways. While 3-methyl-2,4,5-trifluoroanisole itself shows moderate environmental persistence, its metabolites are being studied for their ecological impact. This aligns with the pharmaceutical industry's growing focus on green chemistry principles and sustainable molecular design.

The synthesis of 3-methyl-2,4,5-trifluoroanisole typically involves fluorination of appropriate phenol precursors followed by methylation. Recent advances in fluorination methodologies, particularly using safer fluorinating agents, have improved the efficiency of producing such fluoroanisole derivatives. Process chemists are continually optimizing these routes to enhance yield and reduce environmental impact.

Analytical characterization of 3-methyl-2,4,5-trifluoroanisole presents some unique challenges due to the presence of multiple fluorine atoms. Advanced techniques such as ¹⁹F NMR spectroscopy are particularly valuable for structural confirmation and purity assessment. Mass spectrometry and HPLC methods have been developed specifically for quality control of this and similar fluorinated aromatic compounds.

Market trends indicate growing demand for specialized fluoroaromatic intermediates like 3-methyl-2,4,5-trifluoroanisole. The global market for fluorinated building blocks is projected to expand significantly, driven by pharmaceutical and agrochemical innovation. Suppliers are responding by developing more efficient production scales and improved purification methods to meet the needs of research and development organizations.

Safety considerations for handling 3-methyl-2,4,5-trifluoroanisole follow standard protocols for aromatic ethers. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during laboratory use. The compound's Material Safety Data Sheet provides detailed guidance on storage conditions and emergency procedures, reflecting industry best practices for fluorinated organic chemicals.

Future research directions for 3-methyl-2,4,5-trifluoroanisole and related compounds include exploring their potential in materials science applications. The unique electronic properties of fluoroanisole structures make them interesting candidates for organic electronic materials and liquid crystal formulations. Additionally, their use in catalytic systems and as ligands in transition metal complexes is an active area of investigation.

For researchers sourcing 3-methyl-2,4,5-trifluoroanisole, quality specifications typically include minimum purity levels (often >97%) and limits on specific impurities. Analytical certificates accompanying commercial samples usually provide detailed chromatographic data and spectroscopic characterization. The compound is generally supplied in amber glass containers under inert atmosphere to ensure stability during storage and transportation.

The intellectual property landscape surrounding fluoroaromatic compounds continues to evolve, with patents covering various synthetic methods and applications of 3-methyl-2,4,5-trifluoroanisole. Companies active in this space are increasingly focusing on developing proprietary synthetic routes and derivative compounds with enhanced properties for specific applications.

In conclusion, 3-methyl-2,4,5-trifluoroanisole (CAS No. 1806572-27-9) represents an important class of fluorinated aromatic building blocks with wide-ranging applications in pharmaceutical and specialty chemical development. Its unique combination of electronic properties and synthetic versatility ensures its continued relevance in organic synthesis and drug discovery programs. As research into fluorinated compounds advances, the importance of well-characterized intermediates like this trifluoroanisole derivative will only grow.